Cas no 501121-00-2 (11-Octadecenoic acid, 10-oxo-, (11E)-)

• Product Name: 11-Octadecenoic acid, 10-oxo-, (11E)-
• CAS No: 501121-00-2
• MF: C₁₈H₃₂O₃
• MW: 296.444886207581
• CID: 1557153
• Update Time: 2025-06-22

11-Octadecenoic acid, 10-oxo-, (11E)- Chemical and Physical Properties

Names and Identifiers

• 11-Octadecenoic acid, 10-oxo-, (11E)-

• Inchi： 1S/C18H32O3/c1-2-3-4-5-8-11-14-17(19)15-12-9-6-7-10-13-16-18(20)21/h11,14H,2-10,12-13,15-16H2,1H3,(H,20,21)/b14-11+
• InChI Key： SBQFPIFSENQOQP-SDNWHVSQSA-N
• SMILES： C(O)(=O)CCCCCCCCC(=O)/C=C/CCCCCC

Computed Properties

• Exact Mass: 296.23526

Experimental Properties

• Density: 0.953±0.06 g/cm3(Predicted)
• Boiling Point: 438.5±28.0 °C(Predicted)
• PSA: 54.37
• pka: 4.78±0.10(Predicted)

Additional information on 11-Octadecenoic acid, 10-oxo-, (11E)-

501121-00-2: 11-Octadecenoic Acid, 10-Oxo-, (E)-

501121-00-2, also known as (E)-10-oxo-11-octadecenoic acid, is a naturally occurring fatty acid derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of α,β-unsaturated ketones, which are known for their stability and reactivity in chemical reactions. The (E)-configuration of this compound adds to its specificity, making it a valuable molecule in both academic research and industrial applications.

The structure of (E)-10-oxo-11-octadecenoic acid consists of an 18-carbon chain with a double bond at the 11th position and a ketone group at the 9th position. This arrangement imparts unique electronic properties to the molecule, enabling it to participate in various biochemical pathways and industrial processes. Recent studies have highlighted its role in lipid metabolism, where it serves as a precursor for the synthesis of bioactive lipids such as eicosanoids and dihomo-gamma-linolenic acid (DGLA).

One of the most promising applications of 50196488 is in the field of cosmeceuticals. Its ability to modulate lipid signaling pathways makes it a potential candidate for anti-inflammatory and anti-aging skincare products. Researchers have demonstrated that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. This property not only makes it beneficial for skincare but also opens avenues for its use in treating inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its biological applications, (E)-10-oxo-8-octadecenoic acid has shown potential in the development of advanced materials. Its rigid structure and conjugated double bonds make it an ideal candidate for use in organic electronics and photonics. Recent advancements in polymer chemistry have explored its use as a building block for constructing novel materials with tailored electronic properties.

The synthesis of this compound has been optimized through various methodologies, including enzymatic catalysis and chemical synthesis. These methods have enabled researchers to produce high-purity samples for both academic studies and industrial applications. The development of efficient synthetic routes has also contributed to the cost-effectiveness of this compound, making it more accessible for large-scale production.

From a sustainability perspective, 57466394 represents a step forward in green chemistry due to its derivation from renewable resources such as plant oils. Its use in eco-friendly products aligns with global efforts to reduce reliance on petrochemicals and promote sustainable practices across industries.

In conclusion, 57466394 is a versatile compound with a wide range of applications spanning from healthcare to materials science. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key molecule for future innovations. As research continues to uncover new functionalities and uses for this compound, its significance in both academic and industrial settings is expected to grow further.